Cas no 194288-97-6 (4-(2-Fluorobenzyl)piperidine)

4-(2-Fluorobenzyl)piperidine is a fluorinated piperidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structure features a piperidine ring substituted with a 2-fluorobenzyl group, offering unique electronic and steric properties that enhance reactivity and selectivity in chemical transformations. The fluorine atom at the ortho position of the benzyl group improves metabolic stability and binding affinity in bioactive molecules, making it valuable for drug discovery. This compound is particularly useful in the development of CNS-targeting agents, enzyme inhibitors, and receptor modulators. High purity grades (≥98%) are available for research and industrial applications, ensuring reproducibility in synthetic processes. Its versatility and well-characterized reactivity profile make it a preferred building block in medicinal chemistry.

4-(2-Fluorobenzyl)piperidine structure

Product Name:4-(2-Fluorobenzyl)piperidine

CAS No:194288-97-6

MF:C₁₂H₁₆FN

MW:193.260546684265

CID:869409

PubChem ID:10775780

Update Time:2025-07-02

4-(2-Fluorobenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 4-(2-Fluorobenzyl)piperidine
- 4-[(2-fluorophenyl)methyl]Piperidine
- RW2619
- DB-003938
- SCHEMBL3965587
- EN300-73658
- DTXSID50444758
- SB41923
- 194288-97-6
- AKOS011791284
- F8889-5912
- MFCD09756527
- HPTZGYXMDTTYBG-UHFFFAOYSA-N
- 4-[(2-fluorophenyl)-methyl]-piperidine
- MDL： MFCD09756527
- Inchi： 1S/C12H16FN/c13-12-4-2-1-3-11(12)9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
- InChI Key： HPTZGYXMDTTYBG-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1CC1CCNCC1

Computed Properties

Exact Mass: 193.12700
Monoisotopic Mass: 193.126677677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.044±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 281.0±20.0 ºC (760 Torr),
Flash Point: 123.7±21.8 ºC,
Solubility: Very slightly soluble (0.72 g/l) (25 º C),
PSA: 12.03000
LogP: 2.69660

4-(2-Fluorobenzyl)piperidine Pricemore >>

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Enamine	EN300-73658-0.25g	4-[(2-fluorophenyl)methyl]piperidine	194288-97-6	95.0%	0.25g	$38.0	2025-03-21
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